Cas no 28385-33-3 (Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3,3-dimethyl-, (8aS)-)

• Product Name: Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3,3-dimethyl-, (8aS)-
• CAS No: 28385-33-3
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 252075
• PubChem ID: 45116168
• Update Time: 2025-04-19

Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3,3-dimethyl-, (8aS)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3,3-dimethyl-, (8aS)-
• Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3,3-dimethyl-, (S)-
• Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3,3-dimethyl-, (S)-(-)- (8CI)
• 28385-33-3
• (S)-3,3-Dimethylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione

• Inchi： 1S/C9H14N2O2/c1-9(2)8(13)11-5-3-4-6(11)7(12)10-9/h6H,3-5H2,1-2H3,(H,10,12)/t6-/m0/s1
• InChI Key： DXSRIMFBWUSBLM-LURJTMIESA-N
• SMILES： O=C1C(C)(C)NC([C@@H]2CCCN21)=O

Computed Properties

• Exact Mass: 182.10562
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41